methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 5-benzyl-2-(oxolane-2-carbonylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C18H19NO4S/c1-22-18(21)14-11-13(10-12-6-3-2-4-7-12)24-17(14)19-16(20)15-8-5-9-23-15/h2-4,6-7,11,15H,5,8-10H2,1H3,(H,19,20)
• InChI Key: MFHGUNODUGDGIQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC(=C1)CC2=CC=CC=C2)NC(=O)C3CCCO3
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol

Description

Methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific research community. This molecule has a unique structure that has led to its use in various research applications, including medicinal chemistry, drug development, and chemical biology.

Mechanism of Action

The mechanism of action of methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including histone deacetylases (HDACs) and sirtuins. These enzymes play a crucial role in regulating gene expression, and their inhibition has been linked to the prevention and treatment of various diseases.
Biochemical and Physiological Effects:
Methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate has been found to have several biochemical and physiological effects. In vitro studies have shown that this molecule can induce cell death in cancer cells and inhibit the growth of bacterial cells. It has also been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate in lab experiments is its unique structure, which allows for the development of new drugs with improved efficacy and fewer side effects. However, one of the limitations of using this molecule is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

Future research on methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate should focus on several areas. One of the significant areas of research is the development of new drugs based on this molecule for the treatment of various diseases. Another area of research is the elucidation of the mechanism of action of this molecule, which can lead to the development of new therapeutic targets. Finally, future research should focus on improving the solubility of this molecule, which can make it more accessible for use in various lab experiments.
Conclusion:
Methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate is a unique chemical compound that has gained significant attention in the scientific research community. Its potential use in medicinal chemistry, drug development, and chemical biology has made it a promising molecule for future research. This paper has discussed the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate.

Scientific Research Applications

Methyl 5-benzyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate has been found to have several scientific research applications. One of the significant applications is in medicinal chemistry. This molecule has shown potential as a lead compound for the development of new drugs for the treatment of various diseases, including cancer, inflammation, and bacterial infections.